Cas no 2034364-05-9 (4-bromo-N-(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)thiophene-2-carboxamide)

• Product Name: 4-bromo-N-(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)thiophene-2-carboxamide
• CAS No: 2034364-05-9
• MF: C₁₃H₁₃BrN₄OS
• MW: 353.2375
• CID: 5349411
• Update Time: 2025-05-23

4-bromo-N-(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-[2-(6-methylimidazo[1,2-b]pyrazol-1-yl)ethyl]thiophene-2-carboxamide
• 4-bromo-N-(2-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)thiophene-2-carboxamide
• 4-bromo-N-(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)thiophene-2-carboxamide

• Inchi： 1S/C13H13BrN4OS/c1-9-6-12-17(4-5-18(12)16-9)3-2-15-13(19)11-7-10(14)8-20-11/h4-8H,2-3H2,1H3,(H,15,19)
• InChI Key： BXHSVOKCENWWRA-UHFFFAOYSA-N
• SMILES： BrC1=C([H])SC(=C1[H])C(N([H])C([H])([H])C([H])([H])N1C([H])=C([H])N2C1=C([H])C(C([H])([H])[H])=N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 2.1
• Topological Polar Surface Area: 79.6

Additional information on 4-bromo-N-(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)thiophene-2-carboxamide

4-Bromo-N-(2-{6-Methyl-1H-Pyrazolo[1,5-a]Imidazol-1-yl}Ethyl)Thiophene-2-Carboxamide: A Comprehensive Overview

4-Bromo-N-(2-{6-Methyl-1H-Pyrazolo[1,5-a]Imidazol-1-yl}Ethyl)Thiophene-2-Carboxamide, identified by the CAS Registry Number 2034364-05-9, is a complex organic compound with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest in contemporary scientific studies.

The molecular structure of this compound is characterized by a thiophene ring system, which is a five-membered aromatic heterocycle containing one sulfur atom. The thiophene moiety is further substituted with a bromine atom at the 4-position and a carboxamide group at the 2-position. The carboxamide group is connected to an ethyl chain that terminates with a 6-methyl-pyrazolo[1,5-a]imidazole moiety. This combination of functional groups and heterocyclic systems imparts the compound with unique electronic properties and reactivity.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Its structure suggests possible applications as a lead compound for drug development, particularly in targeting specific biological pathways or enzymes. The thiophene ring, known for its stability and aromaticity, serves as a versatile scaffold for further chemical modifications, enabling researchers to explore its pharmacokinetic and pharmacodynamic properties.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis, including nucleophilic substitution, condensation reactions, and coupling reactions. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity of the final product. These advancements in synthetic methodology have been documented in recent scientific journals, underscoring the importance of this compound in advancing chemical synthesis techniques.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory processes. This finding has led to further investigations into its potential as an anti-inflammatory agent or as a component in drug delivery systems. Additionally, its structural similarity to known bioactive compounds has prompted researchers to explore its role in modulating cellular signaling pathways.

The application of computational chemistry tools has been instrumental in understanding the molecular interactions and binding affinities of this compound with target biomolecules. Molecular docking studies have provided insights into how the compound interacts with protein surfaces, highlighting key residues that contribute to its binding efficiency. These computational approaches have complemented experimental studies, offering a holistic view of the compound's behavior in biological systems.

Moreover, the environmental impact and biodegradability of this compound have been assessed through eco-toxicological studies. Results indicate that under controlled conditions, the compound demonstrates low toxicity towards aquatic organisms, suggesting its potential for use in environmentally friendly applications. However, further research is required to fully understand its long-term ecological effects.

In conclusion, 4-Bromo-N-(2-{6-Methyl-1H-Pyrazolo[1,5-a]Imidazol-1-yl}Ethyl)Thiophene-2-Carboxamide represents a promising candidate for diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methods and biological evaluations, positions it as a valuable tool for researchers in academia and industry alike.